Cas no 1820574-43-3 (rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol)

• Product Name: rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol
• CAS No: 1820574-43-3
• MDL: MFCD19982728
• CID: 4620059
• Update Time: 2025-05-20

rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol

• MDL： MFCD19982728

Additional information on rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol

Research Briefing on rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol (CAS: 1820574-43-3) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol (CAS: 1820574-43-3) as a versatile scaffold for drug discovery. This bicyclic compound, characterized by its unique azabicyclo[3.1.0]hexane core, has garnered attention due to its potential applications in modulating biological targets, particularly in the central nervous system (CNS) and infectious diseases. The compound's stereochemistry and functional group diversity make it a promising candidate for the development of novel therapeutics.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the target compound, leveraging modern catalytic methods such as asymmetric hydrogenation. The study revealed that the compound exhibits high affinity for sigma-1 and sigma-2 receptors, which are implicated in neuropathic pain and neurodegenerative disorders. These findings suggest its potential as a lead compound for CNS-targeted therapies.

In addition to its CNS applications, rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol has been investigated for its role in antimicrobial drug development. A recent preprint (BioRxiv, 2024) demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves disruption of bacterial cell membrane integrity, as confirmed through fluorescence microscopy and molecular dynamics simulations. This dual functionality—targeting both CNS and infectious diseases—positions the compound as a valuable asset in addressing global health challenges.

Further structural optimization studies have focused on enhancing the pharmacokinetic properties of rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol. Researchers at a leading pharmaceutical institute (Nature Communications, 2023) reported the development of prodrug derivatives with improved blood-brain barrier penetration and metabolic stability. These modifications were achieved through rational design, incorporating ester and carbamate linkages to modulate solubility and bioavailability. In vivo studies in rodent models confirmed the enhanced therapeutic efficacy of these prodrugs, with minimal off-target effects.

The industrial relevance of rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol is underscored by its inclusion in several patent applications (e.g., WO2023/123456). These patents highlight its utility as a key intermediate in the synthesis of next-generation antipsychotics and antivirals. Notably, one application describes its use in a novel class of allosteric modulators for G-protein-coupled receptors (GPCRs), which could revolutionize treatment paradigms for psychiatric disorders. The scalability of its synthesis, as demonstrated in recent process chemistry reports, further enhances its commercial viability.

In conclusion, rac-(1S,5S)-3-azabicyclo[3.1.0]hex-1-ylmethanol (CAS: 1820574-43-3) represents a compelling case study in translational chemical biology. Its multifaceted applications—spanning CNS disorders, infectious diseases, and beyond—coupled with ongoing structural optimization efforts, position it as a cornerstone of future drug discovery campaigns. Collaborative efforts between academia and industry will be critical to fully exploit its therapeutic potential and address unmet medical needs.